Ethyl 2-(diethoxyphosphoryl)-3-phenylpropanoate

• CAS No.: 35085-32-6
• Molecular Formula: C15H23O5P
• Molecular Weight: 314.31 g/mol
• IUPAC Name: ethyl 2-diethoxyphosphoryl-3-phenylpropanoate
• InChI: InChI=1S/C15H23O5P/c1-4-18-15(16)14(12-13-10-8-7-9-11-13)21(17,19-5-2)20-6-3/h7-11,14H,4-6,12H2,1-3H3
• InChI Key: IGSCEQPLIWETNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)P(=O)(OCC)OCC

Description

Ethyl 2-(diethoxyphosphoryl)-3-phenylpropanoate is a useful research compound. Its molecular formula is C15H23O5P and its molecular weight is 314.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.1 g of sodium hydride (60% in oil) was suspended in DMF, and 10 g of ethyl diethylphosphonoacetate was dropwise added thereto at -20° C. under argon atmosphere. The mixture was stirred at room temperature for 30 minutes, and then 9.2 g of benzyl bromide was added thereto 50° C. The mixture was stirred at 50° C. overnight. The reaction solution was poured into a saturated ammonium chloride aqueous solution, and extracted with ethyl acetate. The ethyl acetate layer was washed with a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (n-hexane/acetone=6/1) to obtain 5.7 g of ethyl 2-diethylphosphono-3-phenylpropionate as colorless oily substance.